Cas no 646034-87-9 (1,10-Phenanthroline, 2,2'-(1,3-pyrenediyl)bis-)

• Product Name: 1,10-Phenanthroline, 2,2'-(1,3-pyrenediyl)bis-
• CAS No: 646034-87-9
• MF: C₄₀H₂₂N₄
• MW: 558.62948846817
• CID: 422405
• PubChem ID: 12057510
• Update Time: 2025-04-19

1,10-Phenanthroline, 2,2'-(1,3-pyrenediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1,10-Phenanthroline, 2,2'-(1,3-pyrenediyl)bis-
• 2-[3-(1,10-phenanthrolin-2-yl)pyren-1-yl]-1,10-phenanthroline
• 646034-87-9
• DTXSID30476633

• Inchi： 1S/C40H22N4/c1-4-23-12-16-29-31(33-18-14-27-10-8-25-6-2-20-41-37(25)39(27)43-33)22-32(30-17-13-24(5-1)35(23)36(29)30)34-19-15-28-11-9-26-7-3-21-42-38(26)40(28)44-34/h1-22H
• InChI Key： IDBJYOOPXIIMNZ-UHFFFAOYSA-N
• SMILES： N1C2C3C(=CC=CN=3)C=CC=2C=CC=1C1C=C(C2C=CC3C=CC4=CC=CN=C4C=3N=2)C2C=CC3C=CC=C4C=CC=1C=2C=34

Computed Properties

• Exact Mass: 558.18466
• Monoisotopic Mass: 558.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 44
• Rotatable Bond Count: 2
• Complexity: 955
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.4
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.56